Cas no 902254-89-1 (2-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(1-phenylethyl)acetamide)

2-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(1-phenylethyl)acetamide structure
902254-89-1 structure
Product Name:2-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(1-phenylethyl)acetamide
CAS No:902254-89-1
MF:C17H15ClN2O3
MW:330.765603303909
CID:5424881
Update Time:2025-05-26

2-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(1-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(5-chloro-2-oxo-1,3-benzoxazol-3-yl)-N-(1-phenylethyl)acetamide
    • 2-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(1-phenylethyl)acetamide
    • Inchi: 1S/C17H15ClN2O3/c1-11(12-5-3-2-4-6-12)19-16(21)10-20-14-9-13(18)7-8-15(14)23-17(20)22/h2-9,11H,10H2,1H3,(H,19,21)
    • InChI Key: KGUFAPJLVYYARZ-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C(Cl)C=C2N(CC(NC(C2=CC=CC=C2)C)=O)C1=O

2-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(1-phenylethyl)acetamide Pricemore >>

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Additional information on 2-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(1-phenylethyl)acetamide

Comprehensive Analysis of 2-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(1-phenylethyl)acetamide (CAS No. 902254-89-1)

The compound 2-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(1-phenylethyl)acetamide (CAS No. 902254-89-1) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure combines a benzoxazolone core with a phenylethyl acetamide side chain, making it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of inflammation and metabolic disorders.

One of the most searched questions about this compound revolves around its synthesis and mechanism of action. Recent studies suggest that the 5-chloro-2-oxo-1,3-benzoxazole moiety may contribute to its bioactivity, while the N-(1-phenylethyl)acetamide group enhances its solubility and bioavailability. This dual functionality aligns with current trends in structure-activity relationship (SAR) optimization, a hot topic in medicinal chemistry. The compound’s CAS No. 902254-89-1 is frequently queried in scientific databases, reflecting its growing relevance in high-throughput screening programs.

From an industrial perspective, 2-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(1-phenylethyl)acetamide is also gaining attention for its potential in green chemistry applications. Its modular structure allows for derivatization using eco-friendly catalysts, addressing the demand for sustainable synthetic routes. Additionally, its thermal stability and crystallinity make it a candidate for advanced material design, such as polymer additives or optoelectronic components.

Another trending discussion involves the compound’s patent landscape. With the rise of AI-driven drug discovery, researchers are leveraging computational tools to predict new uses for CAS No. 902254-89-1. For instance, machine learning models have identified its potential as a kinase inhibitor, a class of targets highly sought after in oncology. This intersection of cheminformatics and experimental validation underscores the compound’s versatility.

In summary, 2-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(1-phenylethyl)acetamide represents a compelling case study in modern chemical research. Its multifaceted applications—from drug development to sustainable materials—highlight its importance in addressing global challenges. As scientific inquiries into its properties expand, this compound is poised to remain a focal point in both academic and industrial settings.

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